2-(Difluoromethoxy)benzo[d]oxazole-4-acetonitrile

Specification

• Molecular Formula: C10H6F2N2O2
• Molecular Weight: 224.16 g/mol
• IUPAC Name: 2-[2-(difluoromethoxy)-1,3-benzoxazol-4-yl]acetonitrile
• Standard InChI: InChI=1S/C10H6F2N2O2/c11-9(12)16-10-14-8-6(4-5-13)2-1-3-7(8)15-10/h1-3,9H,4H2
• Standard InChI Key: BCCVKDUKJRFGGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC(=N2)OC(F)F)CC#N

Introduction

2-(Difluoromethoxy)benzo[d]oxazole-4-acetonitrile is a complex organic compound with a molecular formula of C10H6F2N2O2 and a molecular weight of 224.16 g/mol. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and applications in pharmaceuticals and materials science.

Synthesis and Applications

While specific synthesis methods for 2-(Difluoromethoxy)benzo[d]oxazole-4-acetonitrile are not detailed in the available literature, compounds of this class are typically synthesized through multi-step reactions involving the formation of the oxazole ring and subsequent functionalization. The presence of difluoromethoxy and acetonitrile groups suggests potential applications in medicinal chemistry, where fluorinated compounds are often sought for their unique pharmacokinetic properties.

Biological and Chemical Relevance

The biological activity of 2-(Difluoromethoxy)benzo[d]oxazole-4-acetonitrile is not well-documented, but compounds with similar structures have shown promise in various therapeutic areas. The difluoromethoxy group can enhance lipophilicity and metabolic stability, while the acetonitrile group may contribute to bioavailability and solubility.